![molecular formula C33H25NO3 B5219200 3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate](/img/structure/B5219200.png)
3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate, also known as BP-C1, is a synthetic compound that has been extensively studied for its potential use in treating various diseases. BP-C1 is a small molecule that has shown promising results in scientific research for its ability to inhibit tumor growth, reduce inflammation, and improve wound healing.
Mechanism of Action
3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate works by inhibiting the activity of certain enzymes that are involved in tumor growth and inflammation. This compound also activates certain signaling pathways that promote wound healing. In addition, this compound has been shown to have antioxidant properties that protect cells from damage.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to reduce inflammation in animal models of arthritis and colitis. In addition, this compound has been shown to promote wound healing in animal models of skin wounds.
Advantages and Limitations for Lab Experiments
3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to work with in some experiments. In addition, this compound can be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the development of new formulations of this compound that are more soluble and easier to administer. In addition, further studies are needed to determine the safety and efficacy of this compound in humans, particularly in the treatment of cancer and other diseases. Finally, this compound may have potential applications in other areas, such as the development of new materials or the synthesis of other compounds.
Synthesis Methods
3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate is synthesized through a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4-biphenylcarboxylic acid with thionyl chloride to form 4-biphenylchloride. The second step involves the reaction of 4-biphenylchloride with 3-aminobenzyl alcohol to form 3-[(4-biphenylyl) methoxy]benzyl alcohol. The third step involves the reaction of 3-[(4-biphenylyl) methoxy]benzyl alcohol with 4-biphenylcarbonyl chloride to form this compound (this compound).
Scientific Research Applications
3-[(4-biphenylylcarbonyl)amino]benzyl 4-biphenylcarboxylate has been extensively studied for its potential use in treating various diseases. Scientific research has shown that this compound has anti-tumor properties and can inhibit the growth of cancer cells. This compound has also been shown to reduce inflammation and improve wound healing. In addition, this compound has been studied for its potential use in treating Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
[3-[(4-phenylbenzoyl)amino]phenyl]methyl 4-phenylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H25NO3/c35-32(29-18-14-27(15-19-29)25-9-3-1-4-10-25)34-31-13-7-8-24(22-31)23-37-33(36)30-20-16-28(17-21-30)26-11-5-2-6-12-26/h1-22H,23H2,(H,34,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRTOYSAQBMKECD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)COC(=O)C4=CC=C(C=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.